Cas no 18677-51-5 (Pyridine,2,4,6-trimethyl-3-nitro-, 1-oxide)

• Product Name: Pyridine,2,4,6-trimethyl-3-nitro-, 1-oxide
• CAS No: 18677-51-5
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 224206
• PubChem ID: 3584953
• Update Time: 2025-04-19

Pyridine,2,4,6-trimethyl-3-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,2,4,6-trimethyl-3-nitro-, 1-oxide
• 2,4,6-trimethyl-3-nitro-1-oxidopyridin-1-ium
• 2,4,6-Trimethyl-3-nitro-pyridin-1-oxid
• DTXSID70393890
• 18677-51-5
• NSC-63058
• NSC63058

• Inchi： 1S/C8H10N2O3/c1-5-4-6(2)9(11)7(3)8(5)10(12)13/h4H,1-3H3
• InChI Key： FIASDJFZIOMGLD-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(C)=CC(C)=C(C=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.06900
• Monoisotopic Mass: 182.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 71.28000
• LogP: 2.47170